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Compound of Interest

Compound Name: 2-Amino-5-bromoisonicotinonitrile

Cat. No.: B582082

For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 2-Amino-5-bromoisonicotinonitrile (CAS No: 709652-82-4). The following
procedures are designed to mitigate risks and ensure a safe laboratory environment for
researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data Summary

2-Amino-5-bromoisonicotinonitrile is a hazardous substance requiring careful handling.[1][2]
[3][4] It is classified as acutely toxic if swallowed, a skin irritant, a cause of serious eye damage,
and may cause respiratory irritation.[1][2]
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Property Value Reference
CAS Number 709652-82-4 [1]
Molecular Formula CeH4BINs [1]
Molecular Weight 198.02 g/mol [1]
Appearance Solid [1]
Signal Word Danger [1]

H301: Toxic if swallowed.
H315: Causes skin irritation.

Hazard Statements H318: Causes serious eye [1]
damage. H335: May cause

respiratory irritation.

_ P261, P280, P301 + P310,
Precautionary Statements [1]
P305 + P351 + P338

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Amino-5-bromoisonicotinonitrile to
prevent exposure.
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PPE Category Item Specification

Nitrile rubber gloves are

recommended.[5] Always

Hand Protection Chemical-resistant gloves ) ) )
inspect gloves for integrity
before use.

] Safety glasses with side Must be worn at all times in the

Eye and Face Protection ) )

shields or goggles handling area.

A standard lab coat should be

Skin and Body Protection Laboratory coat
worn and buttoned.
Required when handling the
powder outside of a certified
Respiratory Protection NIOSH-approved respirator chemical fume hood or in case

of a spill to avoid dust

inhalation.

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following experimental protocol is critical to ensure safe handling.
3.1. Preparation and Engineering Controls:

o Ventilation: All handling of 2-Amino-5-bromoisonicotinonitrile powder must be conducted
in a certified chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and have been recently tested.

» Spill Kit: A spill kit containing appropriate absorbent materials, personal protective
equipment, and waste disposal bags must be available in the laboratory.

3.2. Weighing and Aliquoting:
e Don all required PPE before entering the designated handling area.

» Perform all manipulations of the solid compound within the fume hood.
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Use a dedicated set of spatulas and weighing boats for this chemical.

Carefully weigh the desired amount of the compound, avoiding the generation of dust.

Close the primary container tightly immediately after use.

Clean all equipment used with an appropriate solvent (e.g., methanol or ethanol) within the
fume hood. Collect the cleaning solvent as hazardous waste.

3.3. Solution Preparation:

e Add the solvent to the vessel containing the weighed 2-Amino-5-bromoisonicotinonitrile
slowly to avoid splashing.

e If sonication or heating is required, ensure the vessel is appropriately sealed or equipped
with a condenser to prevent the release of vapors.

Disposal Plan: Waste Management Protocol
Proper segregation and disposal of waste are crucial for safety and environmental compliance.
4.1. Waste Segregation:

e Solid Waste: All solid waste contaminated with 2-Amino-5-bromoisonicotinonitrile,
including used weighing paper, gloves, and disposable labware, must be placed in a
designated, sealed, and clearly labeled hazardous waste container.[6]

» Liquid Waste: All liquid waste, including reaction mixtures and cleaning solvents, must be
collected in a separate, sealed, and labeled container for halogenated organic waste. Do not
mix with non-halogenated waste.

o Sharps Waste: Any contaminated needles or other sharps must be disposed of in a
designated sharps container.

4.2. Container Labeling and Storage:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name "2-
Amino-5-bromoisonicotinonitrile,” and the associated hazards (Toxic, Irritant).[6]
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» Store waste containers in a designated, well-ventilated secondary containment area away
from incompatible materials.[6]

4.3. Final Disposal:

» Arrange for the collection and disposal of all hazardous waste through a licensed
environmental waste management company.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

5.1. Spills:

Evacuate the immediate area and alert nearby personnel.

o If the spill is outside of a fume hood, do not attempt to clean it up without appropriate
respiratory protection.

o For small spills within a fume hood, cover the spill with a compatible absorbent material.

o Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.

o Clean the spill area with an appropriate solvent, collecting the cleaning material as
hazardous waste.

5.2. Personnel Exposure:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate
medical attention.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[2]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Workflow Diagram

The following diagram illustrates the standard workflow for handling 2-Amino-5-

bromoisonicotinonitrile.
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Workflow for Handling 2-Amino-5-bromoisonicotinonitrile
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Caption: Workflow for Handling 2-Amino-5-bromoisonicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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